3-Ethoxy-4-fluorobenzyl alcohol
Overview
Description
3-Ethoxy-4-fluorobenzyl alcohol is a chemical compound that belongs to the class of substituted benzyl alcohols. It has a molecular formula of C9H11FO2 and a molecular weight of 170.18 g/mol .
Chemical Reactions Analysis
Alcohols, including 3-Ethoxy-4-fluorobenzyl alcohol, can undergo a variety of chemical reactions. For example, they can be converted into alkyl halides, undergo dehydration to yield alkenes, or be converted into esters . Additionally, they can react with a hydrogen halide, producing an alkyl halide and water .Safety and Hazards
The safety data sheet for a similar compound, 4-Fluorobenzyl alcohol, indicates that it is a combustible liquid and should be kept away from heat, sparks, open flames, and hot surfaces . In case of fire, dry sand, dry chemical, or alcohol-resistant foam should be used for extinction . It is recommended to wear protective gloves, clothing, eye protection, and face protection when handling the compound .
Mechanism of Action
Target of Action
Benzyl alcohols, in general, are known to interact with various enzymes and receptors in the body, influencing their function .
Mode of Action
Benzyl alcohols can undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the structure of the compound, which can influence its interaction with its targets .
Biochemical Pathways
Benzyl alcohols can participate in the suzuki–miyaura (sm) cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction involves the transfer of formally nucleophilic organic groups from boron to palladium .
Result of Action
The reactions it undergoes, such as free radical bromination, nucleophilic substitution, and oxidation, can lead to the formation of new compounds with potentially different biological activities .
Action Environment
The action, efficacy, and stability of 3-Ethoxy-4-fluorobenzyl alcohol can be influenced by various environmental factors. For instance, the SM coupling reaction, in which benzyl alcohols can participate, is known for its mild and functional group tolerant reaction conditions . Therefore, the environmental conditions can significantly impact the course of this reaction .
properties
IUPAC Name |
(3-ethoxy-4-fluorophenyl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FO2/c1-2-12-9-5-7(6-11)3-4-8(9)10/h3-5,11H,2,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIPISVQOZJVRKD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CO)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Ethoxy-4-fluorophenyl)methanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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